Cas no 1105215-56-2 (N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N'-(2-phenylethyl)ethanediamide)

• Product Name: N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N'-(2-phenylethyl)ethanediamide
• CAS No: 1105215-56-2
• MF: C₂₀H₂₃N₃O₄S
• MW: 401.479323625565
• CID: 5471930
• Update Time: 2025-07-02

N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N'-(2-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[5-(1,1-dioxido-2-isothiazolidinyl)-2-methylphenyl]-N2-(2-phenylethyl)-
• N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N'-(2-phenylethyl)ethanediamide

• Inchi： 1S/C20H23N3O4S/c1-15-8-9-17(23-12-5-13-28(23,26)27)14-18(15)22-20(25)19(24)21-11-10-16-6-3-2-4-7-16/h2-4,6-9,14H,5,10-13H2,1H3,(H,21,24)(H,22,25)
• InChI Key： WWGSJYJWIVILCP-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2CCCS2(=O)=O)=CC=C1C)(=O)C(NCCC1=CC=CC=C1)=O

Additional information on N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N'-(2-phenylethyl)ethanediamide

Professional Introduction to Compound with CAS No 1105215-56-2 and Product Name: N-[5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methylphenyl]-N'-(2-phenylethyl)ethanediamide

Compound with the CAS number 1105215-56-2 and the product name N-[5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methylphenyl]-N'-(2-phenylethyl)ethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of this compound incorporates a thiazolidine core, which is a heterocyclic compound known for its versatility in medicinal chemistry. The presence of a dioxo group and a methylphenyl moiety further enhances its chemical reactivity and biological activity.

The thiazolidine ring is a key feature of this compound, contributing to its stability and reactivity. Thiazolidine derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and analgesic properties. In particular, the dioxo group, which is a derivative of a ketone, introduces additional functionality that can participate in hydrogen bonding and other interactions with biological targets. These features make the compound a promising candidate for further investigation in drug discovery.

The methylphenyl group in the compound's structure adds another layer of complexity, influencing both its electronic properties and its interaction with biological systems. This moiety is commonly found in pharmaceuticals due to its ability to enhance binding affinity and selectivity. The combination of these structural elements suggests that the compound may exhibit multiple modes of action, making it particularly interesting for therapeutic applications.

Recent research in the field of medicinal chemistry has highlighted the importance of N-substituted ethanediamides as pharmacophores. These compounds have shown promise in various therapeutic areas, including oncology and neurology. The specific substitution pattern in the product name, N-[5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methylphenyl]-N'-(2-phenylethyl)ethanediamide, indicates a carefully designed molecule aimed at optimizing biological activity. The presence of both methylphenyl and (2-phenylethyl) groups suggests that this compound may interact with multiple targets simultaneously, potentially leading to synergistic effects.

In vitro studies have begun to explore the biological activity of this compound. Preliminary results indicate that it may exhibit significant inhibitory effects on certain enzymes and receptors relevant to various diseases. The thiazolidine core appears to play a crucial role in these interactions, while the substituents further modulate the compound's potency and selectivity. These findings are particularly exciting given the growing interest in targeted therapies that leverage multiple pharmacophores to achieve greater efficacy.

The synthesis of this compound represents a culmination of advances in organic chemistry and medicinal chemistry. The development of efficient synthetic routes allows for the rapid production of analogs, enabling researchers to fine-tune the structure for optimal biological activity. Techniques such as combinatorial chemistry and high-throughput screening have been instrumental in identifying promising candidates like this one.

Future research will likely focus on understanding the mechanism of action of this compound in greater detail. By elucidating how it interacts with biological targets, researchers can gain insights into its therapeutic potential and identify ways to improve its efficacy. Additionally, studies on its pharmacokinetic properties will be essential to determine how it is processed by the body and whether it can be developed into a viable drug candidate.

The potential applications of this compound are broad and span multiple therapeutic areas. Its structural features suggest that it may be effective against conditions ranging from inflammatory disorders to neurological diseases. As research progresses, it will be important to explore these possibilities through rigorous preclinical studies before moving on to human trials.

In conclusion, Compound with CAS No 1105215-56-2 and product name N-[5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methylphenyl]-N'-(2-phenylethyl)ethanediamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it an exciting candidate for further investigation. As research continues to uncover its potential therapeutic applications, this compound could play a crucial role in the development of new treatments for various diseases.